Cas no 628302-59-0 (2(5H)-Furanone, 5-[(2S)-2-hydroxybutyl]-4-methoxy-)

• Product Name: 2(5H)-Furanone, 5-[(2S)-2-hydroxybutyl]-4-methoxy-
• CAS No: 628302-59-0
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 430249
• PubChem ID: 11412791
• Update Time: 2025-04-19

2(5H)-Furanone, 5-[(2S)-2-hydroxybutyl]-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone, 5-[(2S)-2-hydroxybutyl]-4-methoxy-
• 2-[(2S)-2-hydroxybutyl]-3-methoxy-2H-furan-5-one
• CHEBI:200165
• Annularin G
• 2-[(2S)-2-hydroxybutyl]-3-methoxy-2H-uran-5-one
• DTXSID80465037
• 628302-59-0
• (+)-Annularin G

• Inchi： 1S/C9H14O4/c1-3-6(10)4-8-7(12-2)5-9(11)13-8/h5-6,8,10H,3-4H2,1-2H3/t6-,8?/m0/s1
• InChI Key： SZLBWIXYZSVWJX-UUEFVBAFSA-N
• SMILES： O1C(C=C(C1C[C@H](CC)O)OC)=O

Computed Properties

• Exact Mass: 186.08922
• Monoisotopic Mass: 186.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides